Cas no 1565468-40-7 (2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid)

• Product Name: 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid
• CAS No: 1565468-40-7
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 5747039
• PubChem ID: 104516305
• Update Time: 2025-06-09

2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138480
• 2-fluoro-2-(3-methoxypyrazin-2-yl)acetic acid
• 1565468-40-7
• 2-fluoro-2-(3-methoxypyrazin-2-yl)aceticacid
• 2-Pyrazineacetic acid, α-fluoro-3-methoxy-
• 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid

• Inchi： 1S/C7H7FN2O3/c1-13-6-5(4(8)7(11)12)9-2-3-10-6/h2-4H,1H3,(H,11,12)
• InChI Key： QLUNFLSPZNDUIH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C(=NC=CN=1)OC

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±42.0 °C(Predicted)
• pka: 1.35±0.10(Predicted)

Additional information on 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid

Comprehensive Overview of 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid (CAS No. 1565468-40-7)

2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid (CAS No. 1565468-40-7) is a fluorinated pyrazine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoroacetic acid moiety and methoxypyrazine ring, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, combining a fluorine atom with a pyrazine scaffold, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antiviral agents. The compound’s CAS No. 1565468-40-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid involves multi-step organic reactions, including halogenation and etherification, to introduce the methoxy group and fluorine atom at specific positions. Its crystalline form and solubility profile have been extensively studied to optimize its use in formulation development. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure high purity, a critical factor for pharmaceutical-grade intermediates.

From an SEO perspective, keywords like "fluorinated pyrazine derivatives", "CAS 1565468-40-7 supplier", and "2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid synthesis" are highly searched, indicating strong market interest. The compound’s applications in cancer research and central nervous system (CNS) drug development align with trending topics in biomedical science. Additionally, its potential as a pesticide intermediate resonates with the agrochemical sector’s focus on sustainable crop protection.

Environmental and regulatory considerations for 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid are also noteworthy. Its biodegradability and eco-toxicity profiles are under evaluation to meet global green chemistry standards. This aligns with the increasing emphasis on environmentally friendly synthesis methods, a hot topic in chemical manufacturing.

In summary, 2-Fluoro-2-(3-methoxypyrazin-2-yl)acetic acid (CAS No. 1565468-40-7) represents a cutting-edge compound with multifaceted applications. Its structural features and functional groups make it a promising candidate for advancing drug discovery and agrochemical innovation. As research progresses, this compound is poised to play a pivotal role in addressing challenges in human health and agricultural productivity.